1-Chloro-4-chloromethyl-3-methyl-isoquinoline

• Molecular Formula: C11H9Cl2N
• Molecular Weight: 226.10 g/mol
• IUPAC Name: 1-chloro-4-(chloromethyl)-3-methylisoquinoline
• InChI: InChI=1S/C11H9Cl2N/c1-7-10(6-12)8-4-2-3-5-9(8)11(13)14-7/h2-5H,6H2,1H3
• InChI Key: HKMJXBQALXMZEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2C(=N1)Cl)CCl

Description

1-Chloro-4-chloromethyl-3-methyl-isoquinoline is a useful research compound. Its molecular formula is C11H9Cl2N and its molecular weight is 226.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

LAH (3.6 ml of 1M in THF, 3.62 mmol) is added to a solution of 1-chloro-3-methyl-isoquinoline-4-carbaldehyde (744 mg, 3.62 mmol) in THF (10 ml) at 0° C. After stirring for 30 min at ambient temperature, the mixture is quenched with small amounts of saturated sodium sulfate and filtered through a pad of celite. The filtrate is concentrated in vacuo to give the crude alcohol. SOCl2 (13 ml of 2M in DCM, 25 mmol) is added to a solution of the crude alcohol in DCM (5 ml). After stirring for 1 h at room temperature, the mixture is concentrated in vacuo and the residue is chromatographed on silica gel to give 737 mg of 1-chloro-4-chloromethyl-3-methyl-isoquinoline. 1H NMR (CDCl3) 8.44 (d, 1H), 8.18 (d, 1H), 8.02 (t, 1H), 7.82 (t, 1H), 5.03 (s, 2H), 3.00 (s, 3H).